Cas no 1082766-16-2 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol)
1082766-16-2 structure
Product Name:3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
CAS No:1082766-16-2
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD11505289
CID:1087518
PubChem ID:29893097
Update Time:2025-04-20
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
- VS-10865
- ALBB-035237
- STK945827
- DB-150651
- SCHEMBL860042
- 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol, AldrichCPR
- Phenol, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
- DTXSID80651998
- 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol(SALTDATA: FREE)
- AKOS000275869
- BBL031936
- 1082766-16-2
-
- MDL: MFCD11505289
- Inchi: 1S/C9H8N2O2/c1-6-10-9(13-11-6)7-3-2-4-8(12)5-7/h2-5,12H,1H3
- InChI Key: LRNKLYYRAKUFNN-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C=2)O)=NC(C)=N1
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.2Ų
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496418-50mg |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B496418-100mg |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B496418-500mg |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM274664-1g |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 95% | 1g |
$230 | 2023-11-25 | |
| Chemenu | CM274664-5g |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 95% | 5g |
$690 | 2023-11-25 | |
| A2B Chem LLC | AD66750-500mg |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 95% | 500mg |
$523.00 | 2024-04-20 | |
| A2B Chem LLC | AD66750-1g |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 95% | 1g |
$578.00 | 2024-04-20 | |
| A2B Chem LLC | AD66750-5g |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 95% | 5g |
$1134.00 | 2024-04-20 | |
| A2B Chem LLC | AD66750-10g |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 95% | 10g |
$1550.00 | 2024-04-20 | |
| A2B Chem LLC | AD66750-25g |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol |
1082766-16-2 | 95% | 25g |
$2731.00 | 2024-04-20 |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1082766-16-2 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol) Related Products
- 209912-45-8(1,2,4-Oxadiazole, 5-(4-methoxyphenyl)-3-methyl-)
- 58599-05-6(3-(5-methyl-1,2,4-oxadiazol-3-yl)phenol)
- 79349-24-9(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenol)
- 1199-00-4(3-Methyl-5-phenyl-1,2,4-oxadiazole)
- 838583-93-0(1,2,4-Oxadiazole, 3-(3-methoxyphenyl)-5-phenyl-)
- 65205-55-2(1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-(4-methylphenyl)-)
- 72094-33-8(1,2,4-Oxadiazole, 5-(4-methoxyphenyl)-3-(4-methylphenyl)-)
- 71566-03-5(1,2,4-Oxadiazole, 5-(3,5-dimethoxyphenyl)-3-methyl-)
- 36364-17-7(1,2,4-Oxadiazole, 5-(4-methoxyphenyl)-3-phenyl-)
- 79349-23-8(2-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk